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Compound of Interest

Compound Name: 3-Amino-5-cyanopicolinic acid

Cat. No.: B8722616

Get Quote

Executive Summary
3-Amino-5-cyanopicolinic acid (ACPA) represents a high-value, multifunctional ligand for the

construction of Metal-Organic Frameworks (MOFs). Its structural uniqueness lies in the

heterotrimeric functionality:

Chelating N,O-donor site (Picolinate core): Provides strong coordination to hard Lewis acids

(e.g., Ln

, Zr

).

Amino group (-NH

): Acts as a hydrogen bond donor, enhancing CO

affinity and enabling post-synthetic modification (PSM).

Cyano group (-C
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N): Serves as a vibrational probe (IR spectroscopy), a secondary coordination site for soft
metals (Ag

, Cu

), or a site for cycloaddition reactions.

This guide details the protocols for synthesizing ACPA-based MOFs, with a focus on

luminescent Lanthanide-MOFs (Ln-MOFs) for sensing applications.

Ligand Profile & Pre-Synthesis Considerations
Chemical Properties

Property Specification

IUPAC Name 3-Amino-5-cyanopyridine-2-carboxylic acid

CAS Number 1386986-24-8

Formula

C

H

N

O

Molecular Weight 163.13 g/mol

pKa (Calc.) ~3.5 (COOH), ~6.0 (Pyridine N)

Solubility
Soluble in DMF, DMSO, hot H

O; Sparingly soluble in EtOH, MeOH.[1]

Coordination Modes
ACPA typically adopts a

- or

-bridging mode in MOFs:
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Primary Mode: The pyridine nitrogen and carboxylate oxygen form a stable 5-membered

chelate ring with the metal center.

Secondary Mode: The -CN nitrogen can coordinate to soft metals (e.g., Ag(I)) to form

heterometallic frameworks or remain uncoordinated as a hydrogen bond acceptor.

Experimental Protocols
Protocol A: Solvothermal Synthesis of Luminescent Ln-
ACPA MOFs
Target: Synthesis of [Ln(ACPA)

(H$_2

_x

\cdot$solvent (Ln = Eu, Tb) for sensing applications.

Reagents:
Ln(NO

)

·6H

O (99.9% purity)

3-Amino-5-cyanopicolinic acid (ACPA)

N,N-Dimethylformamide (DMF)[2]

Deionized Water (DI H

O)

Ethanol (EtOH)

Step-by-Step Procedure:
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Ligand Dissolution: Dissolve 0.5 mmol (81.6 mg) of ACPA in 5 mL of DMF. Sonicate for 10

minutes until a clear yellow solution is obtained.

Metal Salt Addition: Dissolve 0.5 mmol of Ln(NO

)

·6H

O in 2 mL of DI H

O.

Mixing: Add the metal salt solution dropwise to the ligand solution under stirring. A transient

precipitate may form; stir for 30 minutes until homogenous.

Solvothermal Reaction: Transfer the mixture into a 20 mL Teflon-lined stainless steel

autoclave.

Critical Parameter: Seal tightly to prevent solvent loss.

Heating Profile:

Ramp: 2°C/min to 120°C.

Dwell: 72 hours at 120°C.

Cool: 0.1°C/min to Room Temperature (Slow cooling promotes single-crystal growth).

Harvesting: Filter the resulting block-shaped crystals.

Washing: Wash with DMF (3x 5 mL) followed by EtOH (3x 5 mL) to remove unreacted ligand.

Activation: Solvent exchange with EtOH for 3 days (refreshing solvent daily), followed by

vacuum drying at 80°C for 12 hours.

Protocol B: Characterization Workflow
To validate the structure and functional groups, follow this specific sequence:
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Powder X-Ray Diffraction (PXRD): Confirm phase purity against the simulated pattern from

single-crystal data.

FT-IR Spectroscopy (Critical):

Monitor the -C

N stretch.

Free Ligand: ~2230 cm

.

Coordinated/H-bonded: Shift to ~2240-2250 cm

.

Carboxylate: Look for asymmetric (

) and symmetric (

) stretches at 1600 cm

and 1400 cm

.

Photoluminescence (PL):

Excitation: Scan 250–400 nm (Ligand-centered absorption).

Emission:

Eu-MOF: Monitor 617 nm (

).

Tb-MOF: Monitor 545 nm (

).
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Application Note: Ratiometric Sensing of Metal Ions
The uncoordinated -CN and -NH

groups on the ACPA ligand make these MOFs excellent candidates for sensing cations (e.g.,
Cu

, Hg

) via fluorescence quenching or enhancement.

Mechanism: The "Antenna Effect" involves energy transfer from the ACPA ligand (Singlet

Triplet) to the Ln

resonance level. Binding of a heavy metal to the -CN or -NH

group perturbs this transfer, causing a detectable change in luminescence.

Sensing Protocol:
Suspension: Disperse 2 mg of activated MOF powder in 3 mL of HEPES buffer (pH 7.4) or H

O.[3]

Sonication: Sonicate for 15 minutes to create a stable suspension.

Baseline: Record the PL spectrum (Emission).

Titration: Add aliquots of metal ion stock solution (e.g., 1 mM MCl

).

Measurement: Record emission intensity after 1 minute of equilibration for each addition.

Data Analysis: Plot

vs. Concentration (Stern-Volmer plot) to determine the quenching constant (

).

Visualization: Synthesis & Sensing Mechanism
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Synthesis Protocol Sensing Mechanism (Antenna Effect)
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Figure 1:Workflow for ACPA-MOF synthesis (top) and the photophysical mechanism for

sensing applications (bottom).

Troubleshooting & Optimization
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Observation Probable Cause Corrective Action

Amorphous Powder
Reaction cooling too fast or

temperature too low.

Increase temperature to

130°C; decrease cooling rate

to 0.05°C/min.

Ligand Recrystallization
Poor ligand solubility in the

solvent mix.

Increase DMF ratio; ensure full

dissolution via sonication

before mixing.

Weak Luminescence

Solvent molecules (H

O) quenching the Ln

center.

Perform rigorous activation

(solvent exchange with

EtOH/Acetone) and vacuum

drying to remove coordinated

water.

No IR Shift in -CN
-CN group is not

interacting/coordinating.

This is expected in pure Ln-

MOFs. If targeting

heterometallic MOFs (e.g., Ln-

Ag), add AgNO

to the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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